N-(3,4-dimethoxyphenethyl)-2-(4-isopropyl-3-methylphenoxy)acetamide

• IUPAC Name: N-[2-(3,4-dimethoxyphenyl)ethyl]-2-(3-methyl-4-propan-2-ylphenoxy)acetamide
• InChI: InChI=1S/C22H29NO4/c1-15(2)19-8-7-18(12-16(19)3)27-14-22(24)23-11-10-17-6-9-20(25-4)21(13-17)26-5/h6-9,12-13,15H,10-11,14H2,1-5H3,(H,23,24)
• InChI Key: OZLCKGAZMOYCRV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)OCC(=O)NCCC2=CC(=C(C=C2)OC)OC)C(C)C
• Molecular Formula: C22H29NO4
• Molecular Weight: 371.5 g/mol
• CAS No.: 448931-00-8

Description

N-(3,4-dimethoxyphenethyl)-2-(4-isopropyl-3-methylphenoxy)acetamide, also known as ALEPH-2, is a chemical compound that belongs to the family of phenethylamines. ALEPH-2 has gained attention in the scientific community due to its potential use in research and development of new drugs.

Scientific Research Applications

Biological Effects of Acetamide Derivatives

Acetamides and their derivatives have been studied for various biological effects. Kennedy (2001) reviews the toxicology of acetamide and its derivatives, including dimethyl and methyl forms, highlighting their commercial importance and biological consequences of exposure. The study emphasizes the variation in biological responses among these chemicals, reflecting their material biology and usage. This could suggest that "N-(3,4-dimethoxyphenethyl)-2-(4-isopropyl-3-methylphenoxy)acetamide" may also exhibit unique biological effects warranting investigation (Kennedy, 2001).

Pharmacological Properties and Metabolism

The pharmacological properties and metabolic pathways of acetamides, such as paracetamol (acetaminophen), are well-documented. Zhao and Pickering (2011) explore paracetamol's metabolism and genetic differences affecting its efficacy and toxicity. This review could offer a framework for understanding how "this compound" might be metabolized and its potential pharmacological implications (Zhao & Pickering, 2011).

Environmental and Biochemical Transformations

Emerging contaminants, including chiral acetamides, have raised concerns due to their presence in the environment and potential effects. Wong (2006) discusses the environmental fate and biochemical transformations of chiral pollutants, highlighting the importance of understanding the stereochemistry of such compounds for environmental risk assessment. This insight is relevant for assessing the environmental impact and behavior of "this compound" (Wong, 2006).